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Compound of Interest

Compound Name: Endothal monohydrate

Cat. No.: B166117

Introduction

Endothall (7-oxabicyclo[2.2.1]heptane-2,3-dicarboxylic acid) is a potent herbicide and defoliant
widely utilized in agricultural and aquatic vegetation management.[1][2][3] In a research and
development setting, its unique properties as a serine/threonine protein phosphatase inhibitor
also make it a valuable tool.[4] However, its handling and storage demand rigorous adherence
to safety protocols due to its toxicological profile. This document provides a comprehensive
guide for researchers, scientists, and drug development professionals on the safe handling,
storage, and disposal of Endothall and its various formulations.

Three primary forms of Endothall are commercially available: the acid form, the dipotassium
salt, and the N,N-dimethylalkylamine salt.[5] It is crucial to recognize that the amine salt
formulations exhibit higher toxicity, particularly to aquatic life, compared to the dipotassium salt.
[3][6][7] This guide addresses the overarching safety principles applicable to all forms while
noting specific considerations where necessary.

Hazard Identification and Risk Assessment

A thorough understanding of the potential hazards associated with Endothall is the foundation
of safe laboratory practices.

Toxicological Summary
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Endothall is classified as moderately toxic.[2] The primary routes of occupational exposure are
dermal contact and inhalation.[1]

» Acute Toxicity: Ingestion of significant amounts can lead to gastrointestinal bleeding and
vomiting.[1][2] It is harmful if swallowed or absorbed through the skin and can cause serious
eye irritation.[8][9]

o Dermal and Ocular Effects: Concentrated liquid formulations are particularly hazardous, with
the potential for severe skin irritation and eye damage.[3][4]

o Carcinogenicity: The U.S. Environmental Protection Agency (EPA) has classified Endothall
as a Group E carcinogen, meaning it is not likely to be carcinogenic to humans.[7]

Exposure Limits

While OSHA's Z-1 table does not list a specific Permissible Exposure Limit for Endothall, it is
imperative to adhere to the principles of ALARA (As Low As Reasonably Achievable) for
chemical exposure.[10]

Personal Protective Equipment (PPE)

The appropriate selection and consistent use of PPE are non-negotiable when handling
Endothall.[11]
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PPE Category Item

Specifications

Rationale

Eye and Face Safety Goggles or

Protection Face Shield

Tightly fitting safety
goggles with side-
shields conforming to
EN 166 (EU) or
NIOSH (US) are
mandatory.[11][12] A
full-face shield is
recommended when
handling

concentrates.[11]

Protects against
splashes of
concentrated
Endothall, which can
cause severe eye

damage.[3]

_ Chemical-resistant
Hand Protection
Gloves

Unlined, elbow-length
gloves made of nitrile,
butyl, or neoprene are
required.[11] Gloves
must be inspected for
integrity before each
use and disposed of
according to
laboratory protocols.
[8][11]

Prevents dermal
absorption, a primary

route of exposure.[1]

Body Protection Protective Clothing

Alab coat is standard.
A chemical-resistant
apron is
recommended when
working with larger
quantities or
concentrates.[11]
Fire/flame resistant
and impervious
clothing should be
worn.[8][11]

Minimizes skin contact

with spills or splashes.

Respiratory Protection  Respirator

A NIOSH-approved
respirator is

necessary when there

Protects against
inhalation of Endothall

dust or aerosols.[8][9]
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is a potential for
aerosolization or if
working in a poorly
ventilated area.[5][13]

Safe Handling Protocols

Adherence to these protocols is critical to minimize the risk of exposure during routine
laboratory operations.

General Handling

 All work with Endothall should be conducted in a well-ventilated area, preferably within a
chemical fume hood.[8][12]

e Avoid the formation of dust and aerosols.[8][12]
e Do not eat, drink, or smoke in areas where Endothall is handled or stored.[8][9]

» Wash hands thoroughly with soap and water after handling and before leaving the laboratory.

[8][°]

Preparation of Solutions

o Preparation: Don all required PPE before beginning. Ensure the chemical fume hood is
functioning correctly.

o Weighing: If working with solid Endothall, carefully weigh the required amount on a tared
weigh boat. Minimize the creation of dust.

» Dissolving: Slowly add the Endothall to the solvent (typically water, as it is highly soluble)
while stirring.[4]

o Labeling: Clearly label the prepared solution with the chemical name, concentration, date of
preparation, and appropriate hazard warnings.

Storage Requirements
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Proper storage is essential to maintain the chemical integrity of Endothall and prevent

accidental spills or exposure.

Storage Parameter

Requirement

Rationale

Store above 32°F (0°C).[4]

Liquid formulations should be

Prevents freezing and potential
degradation of the product. If
frozen, the material should be

warmed and agitated before

Temperature
stored at or above 0°C to use.[4] Extreme temperatures
prevent crystallization.[8] can convert Endothall to
endothall anhydride, a potent
vesicant.[14]
o Store in a cool, well-ventilated Prevents the buildup of any
Ventilation )
area.[14] potential vapors.
] Keep in the original, tightly Prevents contamination and
Container ] ) )
closed container.[9] accidental spills.
Store away from incompatible
materials. While specific
] incompatibilities are not widely ~ Prevents hazardous chemical
Segregation ] ) ] )
listed, good practice dictates reactions.
storing it separately from
strong oxidizing agents.[12]
Store in a locked cabinet or a _
) ) ) Prevents unauthorized access
Security secure area with restricted

access.[8][9]

and potential misuse.

Emergency Procedures

Immediate and appropriate action is crucial in the event of an Endothall-related emergency.

Spills

o Evacuate: Immediately evacuate non-essential personnel from the spill area.
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e Ventilate: Ensure the area is well-ventilated.

o Contain: For liquid spills, use an inert absorbent material like vermiculite or sand to contain
the spill. Do not use combustible materials like sawdust.[8] For solid spills, carefully sweep
up the material to avoid creating dust.[9]

e Collect: Place the absorbed material or swept solids into a clearly labeled, sealed container
for hazardous waste disposal.[8][12]

o Decontaminate: Clean the spill area with soap and water.

e Report: Report the spill to the laboratory supervisor and follow institutional reporting
procedures.

EXxposure

Exposure Route First Aid Measures

Immediately remove contaminated clothing.[15]
Rinse the affected area with plenty of soap and
water for at least 15-20 minutes.[9][15] Seek

medical attention if irritation persists.[8]

Skin Contact

Immediately flush the eyes with copious

amounts of water for at least 15-20 minutes,
Eye Contact holding the eyelids open.[8][15] Remove contact

lenses if present and easy to do so0.[8][9] Seek

immediate medical attention.

Move the individual to fresh air.[9][15] If

breathing is difficult, provide oxygen. If not

Inhalation ) ] o T
breathing, begin artificial respiration.[12] Seek
immediate medical attention.
Do NOT induce vomiting.[12] Have the person
) sip a glass of water if able to swallow.[15] Never
Ingestion

give anything by mouth to an unconscious

person.[8] Seek immediate medical attention.[9]
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Disposal

Endothall and its containers are considered hazardous waste and must be disposed of in
accordance with all federal, state, and local regulations.[16]

e Unused Product: Do not dispose of unused Endothall down the drain.[8] Contact your
institution's Environmental Health and Safety (EHS) office or a licensed hazardous waste
disposal company for guidance on proper disposal.[16]

» Empty Containers: Empty containers should be triple-rinsed with an appropriate solvent. The
rinsate should be collected and disposed of as hazardous waste. Puncture and dispose of
the empty container as solid waste, or as directed by your EHS office.

o Contaminated Materials: All materials contaminated with Endothall, such as PPE, absorbent
materials from spills, and labware, must be collected and disposed of as hazardous waste.
[17]

Workflow Visualization

The following diagram illustrates the lifecycle of Endothall within a laboratory setting,
emphasizing the critical control points for safety.
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Endothall Handling and Storage Workflow
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Caption: Workflow for safe Endothall handling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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